Cas no 1185121-07-6 (N-Methyl-1-(1-methylpiperidin-2-yl)methanamine oxalate)

• Product Name: N-Methyl-1-(1-methylpiperidin-2-yl)methanamine oxalate
• CAS No: 1185121-07-6
• MF: C₁₀H₂₀N₂O₄
• MW: 232.276803016663
• CID: 4576118
• Update Time: 2025-11-02

N-Methyl-1-(1-methylpiperidin-2-yl)methanamine oxalate Chemical and Physical Properties

Names and Identifiers

• N-Methyl-1-(1-methylpiperidin-2-yl)methanamine oxalate
• N-Methyl-1-(1-methyl-2-piperidinyl)methanamine oxalate (1:2)

• Inchi： 1S/C8H18N2.C2H2O4/c1-9-7-8-5-3-4-6-10(8)2;3-1(4)2(5)6/h8-9H,3-7H2,1-2H3;(H,3,4)(H,5,6)
• InChI Key： RNJMXUCSHCOLQB-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)=O.N1(C)CCCCC1CNC

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 165
• Topological Polar Surface Area: 89.9

N-Methyl-1-(1-methylpiperidin-2-yl)methanamine oxalate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on N-Methyl-1-(1-methylpiperidin-2-yl)methanamine oxalate

In-Depth Analysis of N-Methyl-1-(1-methylpiperidin-2-yl)methanamine Oxalate (CAS No. 1185121-07-6): Properties, Applications, and Industry Insights

The compound N-Methyl-1-(1-methylpiperidin-2-yl)methanamine oxalate, identified by its CAS number 1185121-07-6, has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This article delves into its molecular characteristics, synthesis pathways, and relevance in modern scientific advancements, addressing common queries such as "What is the role of piperidine derivatives in drug discovery?" and "How do oxalate salts enhance bioavailability?".

Structurally, N-Methyl-1-(1-methylpiperidin-2-yl)methanamine oxalate belongs to the class of piperidine derivatives, a scaffold frequently employed in medicinal chemistry. The presence of both N-methyl and oxalate groups contributes to its solubility and stability, making it a candidate for further exploration in central nervous system (CNS) targeting compounds. Researchers often investigate its potential as a precursor for neurotransmitter modulators or enzyme inhibitors, aligning with trends in precision medicine and personalized therapeutics.

From a synthetic perspective, the preparation of CAS 1185121-07-6 typically involves multi-step organic reactions, including reductive amination and salt formation with oxalic acid. Industry professionals frequently search for "optimized synthesis protocols for piperidine-based amines" or "purification techniques for oxalate salts," highlighting the demand for scalable and efficient production methods. Recent studies suggest that green chemistry principles can be integrated into its synthesis to reduce environmental impact—a topic gaining traction in sustainable pharmaceutical manufacturing.

The pharmacological profile of N-Methyl-1-(1-methylpiperidin-2-yl)methanamine oxalate remains under investigation, though its structural analogs have shown promise in addressing neurological disorders and metabolic dysregulation. Public interest in "novel treatments for cognitive decline" and "next-generation neuroprotective agents" underscores the importance of such research. Additionally, its oxalate salt form may improve pharmacokinetics, a feature often explored in forums discussing "drug formulation strategies for enhanced absorption."

In the context of industrial applications, this compound is primarily utilized in research and development settings. Laboratories focusing on high-throughput screening or structure-activity relationship (SAR) studies may employ it as a reference standard. Its compatibility with HPLC and mass spectrometry techniques makes it suitable for analytical workflows, addressing common technical questions like "How to characterize piperidine derivatives using LC-MS?"

Regulatory and safety aspects of CAS 1185121-07-6 adhere to standard laboratory chemical guidelines. While not classified as hazardous under typical conditions, proper handling protocols—such as those for organic salts—are recommended. This aligns with growing online searches for "best practices in handling research chemicals" and "lab safety for amine derivatives."

Future directions for N-Methyl-1-(1-methylpiperidin-2-yl)methanamine oxalate may include exploration in bioconjugation chemistry or as a ligand in catalysis, reflecting broader trends in multifunctional molecular design. As the scientific community prioritizes AI-driven compound discovery, datasets featuring such structures could contribute to machine learning models predicting novel bioactive molecules.

In summary, 1185121-07-6 represents a versatile intermediate with untapped potential across multiple disciplines. Its study resonates with contemporary themes like sustainable synthesis, neuropharmacology innovation, and analytical method development, offering ample opportunities for further research and collaboration.